Cas no 2680676-67-7 (2-{(benzyloxy)carbonyl({5,6-dimethylthieno2,3-dpyrimidin-4-yl})amino}acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl({5,6-dimethylthieno2,3-dpyrimidin-4-yl})amino}acetic acid
• CAS No: 2680676-67-7
• MF: C₁₈H₁₇N₃O₄S
• MW: 371.410282850266
• CID: 5665597
• PubChem ID: 165938426
• Update Time: 2025-11-07

2-{(benzyloxy)carbonyl({5,6-dimethylthieno2,3-dpyrimidin-4-yl})amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl})amino}acetic acid
• EN300-27722536
• 2680676-67-7
• 2-{(benzyloxy)carbonyl({5,6-dimethylthieno2,3-dpyrimidin-4-yl})amino}acetic acid

• Inchi： 1S/C18H17N3O4S/c1-11-12(2)26-17-15(11)16(19-10-20-17)21(8-14(22)23)18(24)25-9-13-6-4-3-5-7-13/h3-7,10H,8-9H2,1-2H3,(H,22,23)
• InChI Key： QMAGXDPAHXHBTA-UHFFFAOYSA-N
• SMILES： S1C2C(=C(N=CN=2)N(C(=O)OCC2C=CC=CC=2)CC(=O)O)C(C)=C1C

Computed Properties

• Exact Mass: 371.09397721g/mol
• Monoisotopic Mass: 371.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 121Ų

Additional information on 2-{(benzyloxy)carbonyl({5,6-dimethylthieno2,3-dpyrimidin-4-yl})amino}acetic acid

Comprehensive Overview of 2-{(benzyloxy)carbonyl({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl})amino}acetic acid (CAS No. 2680676-67-7)

2-{(benzyloxy)carbonyl({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl})amino}acetic acid (CAS No. 2680676-67-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of thienopyrimidine derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both benzyloxycarbonyl and acetic acid functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for thienopyrimidine-based compounds has surged due to their potential in targeting various diseases, including cancer, inflammation, and infectious diseases. Researchers are particularly interested in CAS No. 2680676-67-7 because of its unique structural features, which may enhance binding affinity to specific biological targets. The compound's 5,6-dimethylthieno[2,3-d]pyrimidin-4-yl core is a critical scaffold in medicinal chemistry, often exploited for its ability to modulate enzyme activity and protein-protein interactions.

The synthesis of 2-{(benzyloxy)carbonyl({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl})amino}acetic acid involves multi-step organic reactions, including protection-deprotection strategies and carboxylic acid activation. These methods are widely discussed in academic literature and patent filings, highlighting the compound's relevance in modern synthetic chemistry. Its benzyloxycarbonyl (Cbz) group serves as a protective moiety for amines, a technique frequently employed in peptide synthesis and other sensitive reactions.

From an industrial perspective, CAS No. 2680676-67-7 is often sought after by pharmaceutical companies and contract research organizations (CROs) for its potential as a building block in drug development. The compound's compatibility with high-throughput screening (HTS) platforms further increases its utility in early-stage drug discovery. Additionally, its acetic acid moiety allows for further derivatization, enabling the creation of prodrugs or conjugates with improved pharmacokinetic properties.

Environmental and safety considerations are also critical when handling 2-{(benzyloxy)carbonyl({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl})amino}acetic acid. While it is not classified as a hazardous material, standard laboratory precautions should be followed to ensure safe usage. The compound's stability under various conditions (e.g., temperature, pH) is a topic of ongoing research, particularly for applications in formulation science and delivery systems.

In the context of artificial intelligence (AI) and machine learning (ML) in drug discovery, CAS No. 2680676-67-7 has been featured in computational studies predicting its interactions with biological targets. These in silico approaches complement experimental data, accelerating the identification of promising candidates. The compound's molecular descriptors (e.g., logP, polar surface area) are frequently analyzed to optimize its drug-like properties.

Looking ahead, the applications of 2-{(benzyloxy)carbonyl({5,6-dimethylthieno[2,3-d]pyrimidin-4-yl})amino}acetic acid are expected to expand, particularly in personalized medicine and combinatorial chemistry. Its role in developing small-molecule inhibitors and bioconjugates underscores its importance in addressing unmet medical needs. As research progresses, this compound may emerge as a key player in next-generation therapeutics.